Pd/LA-catalyzed decarboxylation enabled exclusive [5 + 2] annulation toward N-aryl azepanes and DFT insights†
Organic Chemistry Frontiers Pub Date: 2021-02-18 DOI: 10.1039/D1QO00070E
Abstract
A practical and straightforward methodology towards the synthesis of non-fused N-aryl azepane derivatives with diversity is described. These Pd/LA-catalyzed reactions proceed smoothly under extremely mild conditions with ample reaction scope and CO2 as the byproduct. The resulting products can be easily converted into a range of highly functionalized azepanes. The synthetic value of this protocol is further proved in the formal synthesis of a pharmaceutically relevant Proheptazine derivative. DFT calculations revealed the details of the reaction pathway and the origin of this unusual exclusive [5 + 2] rather than empirical [3 + 2] annulation process.
![Graphical abstract: Pd/LA-catalyzed decarboxylation enabled exclusive [5 + 2] annulation toward N-aryl azepanes and DFT insights](http://scimg.chem960.com/usr/1/D1QO00070E.jpg)
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